Cas no 53218-02-3 (1-Propanaminium,N,N,N-trimethyl-3-(phosphonooxy)-, inner salt)

• Product Name: 1-Propanaminium,N,N,N-trimethyl-3-(phosphonooxy)-, inner salt
• CAS No: 53218-02-3
• MF: C₆H₁₆NO₄P
• MW: 197.169302940369
• CID: 372676
• PubChem ID: 193890
• Update Time: 2025-04-19

1-Propanaminium,N,N,N-trimethyl-3-(phosphonooxy)-, inner salt Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium,N,N,N-trimethyl-3-(phosphonooxy)-, inner salt
• 3-(trimethylazaniumyl)propyl hydrogen phosphate
• phosphorylhomocholine
• 1-Propanaminium, N,N,N-trimethyl-3-(phosphonooxy)-, hydroxide, inner salt
• 53218-02-3
• DTXSID90201302

• Inchi： 1S/C6H16NO4P/c1-7(2,3)5-4-6-11-12(8,9)10/h4-6H2,1-3H3,(H-,8,9,10)
• InChI Key： QAOGRXNRTKIVKJ-UHFFFAOYSA-N
• SMILES： P(=O)([O-])(O)OCCC[N+](C)(C)C

Computed Properties

• Exact Mass: 197.08178
• Monoisotopic Mass: 197.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.2
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 69.59
• LogP: 0.63020